![molecular formula C21H21N5O B2806241 1-(6-phenylpyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide CAS No. 1105217-05-7](/img/structure/B2806241.png)
1-(6-phenylpyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-phenylpyridazin-3-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is a piperidine derivative that has been synthesized using various methods.
Scientific Research Applications
Synthetic Methodologies
- Scalable and Facile Synthetic Processes : A study by Wei et al. (2016) details a scalable and facile synthetic process for a novel Rho kinase inhibitor, showcasing the development of synthetic methodologies for compounds with complex structures similar to the one (Daiyan Wei et al., 2016).
Therapeutic Potential
Inhibition of Platelet Aggregation : Research by Parlow et al. (2010) identified a piperazinyl glutamate pyridine as a P2Y12 antagonist, highlighting the therapeutic potential of structurally similar compounds in inhibiting platelet aggregation, which is crucial for cardiovascular diseases (J. J. Parlow et al., 2010).
Anticancer Activities : A study by Kambappa et al. (2017) on novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives revealed significant anti-angiogenic and DNA cleavage activities, suggesting potential anticancer applications (Vinaya Kambappa et al., 2017).
Molecular Targeting
- Small Molecule PCSK9 mRNA Translation Inhibitors : Londregan et al. (2018) discovered small molecule inhibitors of PCSK9 mRNA translation, illustrating the potential of structurally related compounds to modulate gene expression in therapeutic contexts (Allyn T. Londregan et al., 2018).
Structural and Analytical Studies
- Crystal Structure Analysis : Ullah and Stoeckli-Evans (2021) provided crystal structure and Hirshfeld surface analysis of a structurally similar hydrochloride salt, underlining the importance of structural analysis in understanding the properties and potential applications of complex compounds (N. Ullah & H. Stoeckli-Evans, 2021).
Properties
IUPAC Name |
1-(6-phenylpyridazin-3-yl)-N-pyridin-3-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O/c27-21(23-18-7-4-12-22-15-18)17-10-13-26(14-11-17)20-9-8-19(24-25-20)16-5-2-1-3-6-16/h1-9,12,15,17H,10-11,13-14H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNXRNBFXILBERD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CN=CC=C2)C3=NN=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.